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Compound of Interest

Compound Name: (R)-L 888607
Cat. No.: B15552401
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-
Homologous molecule expressed on Th2 cells (CRTH2), also known as the DP2 receptor. As a
CRTH2 agonist, (R)-L 888607 is a valuable tool for investigating the physiological and
pathological roles of the PGD2/CRTH2 signaling pathway, which is implicated in various
inflammatory and allergic diseases such as asthma and atopic dermatitis. These application
notes provide detailed protocols for the reconstitution, storage, and handling of (R)-L 888607 to
ensure its stability and optimal performance in research applications.

Physicochemical Properties and Storage

(R)-L 888607 is supplied as a solid powder. Proper storage and handling are critical to maintain
the compound's integrity.
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Property Value

2-[(1S)-9-[(4-chlorophenyl)sulfanyl]-6-fluoro-
1H,2H,3H-benzo[b]pyrrolizin-1-yl]lacetic acid

Chemical Name

Molecular Formula C19H15CIFNO2S

Molecular Weight 375.84 g/mol

Appearance Solid powder

Short-term Storage 0 - 4°C (days to weeks)
Long-term Storage -20°C or -80°C (months to years)

o N Shipped at ambient temperature. Stable for
Shipping Condition ) ] o
several weeks during ordinary shipping.

Handle in a well-ventilated area, wearing
] appropriate personal protective equipment
Handling
(PPE) such as gloves, lab coat, and eye

protection.

Reconstitution

Accurate reconstitution of (R)-L 888607 is essential for obtaining reliable and reproducible
experimental results. The choice of solvent and the final concentration of the stock solution
should be appropriate for the intended application.

Solubility Data

(R)-L 888607 is sparingly soluble in aqueous solutions and requires an organic solvent for
initial reconstitution.
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Solvent Solubility Notes

= 6 mg/mL (up to 150 mg/mL Ultrasonic agitation may be

DMSO reported by some suppliers)[1] required for complete
[21[3][4][5][6] dissolution.[1][2][3][4]
< 0.1 mg/mL (practically Not recommended for
Water
insoluble)[1] preparing stock solutions.

Protocol for Preparing a 10 mM DMSO Stock Solution

o Preparation: Equilibrate the vial of (R)-L 888607 powder to room temperature before opening

to prevent moisture condensation.

o Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For
example, to reconstitute 1 mg of (R)-L 888607 (MW: 375.84 g/mol ):

o Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)
o Volume (pL) = (0.001 g/ 375.84 g/mol ) / 0.010 mol/L * 1,000,000 pL/L = 266.07 uL
e Reconstitution: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

» Dissolution: Cap the vial tightly and vortex thoroughly. If necessary, sonicate the solution in a
water bath for a few minutes to ensure complete dissolution.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C.

Experimental Protocols

(R)-L 888607, as a CRTH2 agonist, can be utilized in a variety of in vitro and in vivo
experimental models to study the effects of CRTHZ2 activation. Below is a representative
protocol for an in vitro chemotaxis assay.

In Vitro Chemotaxis Assay
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This protocol describes a method to assess the chemotactic response of eosinophils to (R)-L
888607.

Materials:

* (R)-L 888607 stock solution (10 mM in DMSO)
 |solated human eosinophils

o Chemotaxis buffer (e.g., HBSS with 0.1% BSA)

o Chemotaxis chamber (e.g., Boyden chamber with a 5 um pore size polycarbonate
membrane)

e 37°C, 5% CO2 incubator
Procedure:

o Cell Preparation: Isolate human eosinophils from peripheral blood using standard laboratory
methods (e.g., negative selection). Resuspend the cells in chemotaxis buffer at a
concentration of 1 x 10° cells/mL.

e Preparation of (R)-L 888607 Dilutions: Prepare serial dilutions of (R)-L 888607 in chemotaxis
buffer from the DMSO stock solution. A typical concentration range to test would be from 0.1
nM to 100 nM. Ensure the final DMSO concentration is consistent across all conditions and
does not exceed 0.1% to avoid solvent-induced toxicity. A vehicle control (chemotaxis buffer
with the same final concentration of DMSO) should be included.

e Assay Setup:

o Add the diluted (R)-L 888607 or vehicle control to the lower wells of the chemotaxis
chamber.

o Place the polycarbonate membrane over the lower wells.
o Add the eosinophil suspension to the upper wells of the chamber.

e Incubation: Incubate the chemotaxis chamber at 37°C in a 5% CO2 incubator for 1-2 hours.
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e Analysis: After incubation, remove the membrane. Fix and stain the migrated cells on the
lower side of the membrane. Count the number of migrated cells in several high-power fields

using a microscope.

Signaling Pathway and Workflow Diagrams
CRTH2 Signaling Pathway

Activation of the CRTH2 receptor by agonists such as (R)-L 888607 initiates a signaling
cascade through a Gai protein. This leads to the inhibition of adenylyl cyclase, a decrease in
intracellular cAMP levels, and the activation of phospholipase C(3 (PLC[). PLC[3 then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, leading to
various cellular responses, including chemotaxis and cell activation.
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CRTH2 Receptor Signaling Pathway

Experimental Workflow for Reconstitution and Use

The following diagram outlines the general workflow from receiving the solid compound to its
use in a cell-based assay.
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Reconstitution and Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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